molecular formula C26H22N2O4 B276937 3-{1-[2-(3-methoxyphenyl)-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid

3-{1-[2-(3-methoxyphenyl)-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid

Cat. No. B276937
M. Wt: 426.5 g/mol
InChI Key: HPDWGMUTNJVUJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{1-[2-(3-methoxyphenyl)-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid, also known as MIPT or N-methyl-N-isopropyltryptamine, is a synthetic compound that belongs to the class of tryptamines. It has been used in scientific research for its potential therapeutic effects and as a tool for studying the central nervous system.

Mechanism of Action

3-{1-[2-(3-methoxyphenyl)-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid is believed to exert its effects by binding to the 5-HT2A receptor, which is a G protein-coupled receptor that is primarily located in the brain. Activation of this receptor is known to modulate the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine, which are involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects:
3-{1-[2-(3-methoxyphenyl)-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid has been shown to produce a range of biochemical and physiological effects in animal studies. These include changes in serotonin and dopamine levels in the brain, alterations in behavior and cognition, and changes in cardiovascular function. 3-{1-[2-(3-methoxyphenyl)-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid has also been shown to produce hallucinogenic effects in humans, which are believed to be mediated by its activity at the 5-HT2A receptor.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{1-[2-(3-methoxyphenyl)-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid in lab experiments is its high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the central nervous system. However, one limitation is that the hallucinogenic effects of 3-{1-[2-(3-methoxyphenyl)-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid can make it difficult to interpret the results of experiments, particularly those involving behavior and cognition.

Future Directions

There are several potential future directions for research on 3-{1-[2-(3-methoxyphenyl)-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid. One area of interest is its potential therapeutic effects, particularly in the treatment of mood disorders such as depression and anxiety. Another area of interest is its potential use as a tool for studying the central nervous system, particularly in the areas of neurochemistry and neuropharmacology. Finally, further research is needed to better understand the biochemical and physiological effects of 3-{1-[2-(3-methoxyphenyl)-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid, particularly in relation to its activity at the 5-HT2A receptor.

Synthesis Methods

The synthesis of 3-{1-[2-(3-methoxyphenyl)-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid involves several steps, including the condensation of indole-3-acetaldehyde with 3-methoxyphenylhydrazine, followed by the reduction of the resulting hydrazone to form 3-(3-methoxyphenyl)-1H-indole. This intermediate is then reacted with isopropylamine to produce N-methyl-N-isopropyl-3-(3-methoxyphenyl)-1H-indole-2-carboxamide, which is finally converted to 3-{1-[2-(3-methoxyphenyl)-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid by reaction with propanoyl chloride.

Scientific Research Applications

3-{1-[2-(3-methoxyphenyl)-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid has been used in scientific research to investigate its potential therapeutic effects on the central nervous system. It has been shown to have a high affinity for the serotonin receptor 5-HT2A, which is involved in the regulation of mood, cognition, and perception. 3-{1-[2-(3-methoxyphenyl)-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid has also been studied for its potential use as a tool for studying the central nervous system, particularly in the areas of neurochemistry and neuropharmacology.

properties

Molecular Formula

C26H22N2O4

Molecular Weight

426.5 g/mol

IUPAC Name

3-[1-[2-(3-methoxyphenyl)-1H-indol-3-yl]-3-oxo-1H-isoindol-2-yl]propanoic acid

InChI

InChI=1S/C26H22N2O4/c1-32-17-8-6-7-16(15-17)24-23(20-11-4-5-12-21(20)27-24)25-18-9-2-3-10-19(18)26(31)28(25)14-13-22(29)30/h2-12,15,25,27H,13-14H2,1H3,(H,29,30)

InChI Key

HPDWGMUTNJVUJT-UHFFFAOYSA-N

SMILES

COC1=CC=CC(=C1)C2=C(C3=CC=CC=C3N2)C4C5=CC=CC=C5C(=O)N4CCC(=O)O

Canonical SMILES

COC1=CC=CC(=C1)C2=C(C3=CC=CC=C3N2)C4C5=CC=CC=C5C(=O)N4CCC(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.